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Compound of Interest

Compound Name:
1-Amino-2-methylpropan-2-ol

hydrochloride

Cat. No.: B112444 Get Quote

In-Depth Technical Guide: 1-Amino-2-
methylpropan-2-ol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1-Amino-2-methylpropan-2-ol hydrochloride. It includes detailed experimental

protocols for its synthesis and analysis, and summarizes key quantitative data in structured

tables for ease of reference.

Physicochemical Properties
1-Amino-2-methylpropan-2-ol hydrochloride is the salt of the organic compound 1-Amino-2-

methylpropan-2-ol. The hydrochloride form enhances the compound's stability and solubility in

aqueous solutions, making it suitable for various research and pharmaceutical applications.
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Property Value Reference

Chemical Name
1-Amino-2-methylpropan-2-ol

hydrochloride
[1]

Synonyms
2-Propanol, 1-amino-2-methyl-,

hydrochloride
[1]

CAS Number 30533-50-7 [2]

Molecular Formula C₄H₁₂ClNO [2]

Molecular Weight 125.60 g/mol [2]

Physical Properties
Quantitative physical property data for 1-Amino-2-methylpropan-2-ol hydrochloride is not

extensively available in the public domain. The data for the free base, 1-Amino-2-

methylpropan-2-ol, is provided below for reference.

Property
Value (for 1-Amino-2-
methylpropan-2-ol)

Reference

Melting Point Not Available

Boiling Point 151 °C (lit.) [3]

Density 0.957 g/mL at 25 °C

Solubility Soluble in water.

pKa Not Available

Experimental Protocols
Synthesis of 1-Amino-2-methylpropan-2-ol
Hydrochloride
A general method for the synthesis of amino alcohol hydrochlorides involves the reaction of the

corresponding amino alcohol with hydrochloric acid. A detailed, generalized protocol is
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provided below.

Materials:

1-Amino-2-methylpropan-2-ol

Concentrated Hydrochloric Acid (HCl)

Anhydrous diethyl ether

Methanol

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Büchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Dissolve a known quantity of 1-Amino-2-methylpropan-2-ol in a minimal amount of

anhydrous diethyl ether in a round-bottom flask equipped with a magnetic stirrer.

Cool the flask in an ice bath.

Slowly add a stoichiometric equivalent of concentrated hydrochloric acid dropwise to the

stirred solution using a dropping funnel. The hydrochloride salt will precipitate out of the

solution.

After the addition is complete, continue stirring the mixture in the ice bath for an additional 30

minutes to ensure complete precipitation.
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Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any

unreacted starting material.

Recrystallize the crude product from a suitable solvent system, such as methanol/diethyl

ether, to purify it.

Dry the purified crystals in a vacuum oven at a low temperature to obtain the final product.

Analytical Methods
A reverse-phase HPLC method can be employed for the analysis of 1-Amino-2-
methylpropan-2-ol hydrochloride. The following is a general protocol that can be adapted

and optimized for specific instrumentation and analytical requirements.[4][5]

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for MS compatibility)[4][5]

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of

acetonitrile and water with a small amount of acid (e.g., 0.1% phosphoric acid or formic acid)

to improve peak shape. The exact ratio should be optimized for best separation.

Standard Solution Preparation: Prepare a stock solution of 1-Amino-2-methylpropan-2-ol
hydrochloride of a known concentration in the mobile phase. Prepare a series of calibration
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standards by diluting the stock solution.

Sample Preparation: Dissolve the sample containing 1-Amino-2-methylpropan-2-ol
hydrochloride in the mobile phase. Filter the sample through a 0.45 µm syringe filter before

injection.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

Injection volume: 10 µL

Column temperature: Ambient or controlled (e.g., 30 °C)

Detection: UV at an appropriate wavelength (e.g., below 220 nm, as the compound lacks a

strong chromophore).

Analysis: Inject the standards and samples and record the chromatograms. Identify the peak

corresponding to 1-Amino-2-methylpropan-2-ol hydrochloride by its retention time and

quantify it using the calibration curve.

For GC-MS analysis, derivatization is typically required to increase the volatility of the amino

alcohol.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for amine analysis

Reagents:

Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS), or other silylating agents)

Anhydrous solvent (e.g., acetonitrile, pyridine)

Procedure:
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Derivatization:

Accurately weigh a small amount of the sample into a reaction vial.

Add the anhydrous solvent and the derivatization agent.

Seal the vial and heat at a specific temperature (e.g., 70 °C) for a set time to complete the

derivatization reaction.

GC-MS Conditions:

Injector temperature: 250 °C

Oven temperature program: Start at a low temperature (e.g., 60 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate.

Carrier gas: Helium at a constant flow rate.

MS transfer line temperature: 280 °C

Ion source temperature: 230 °C

Mass range: Scan a suitable mass range (e.g., m/z 50-500).

Analysis: Inject the derivatized sample into the GC-MS. Identify the derivatized compound

based on its retention time and mass spectrum.

Reactivity and Stability
1-Amino-2-methylpropan-2-ol hydrochloride is a stable salt under normal storage

conditions. The free base, 1-Amino-2-methylpropan-2-ol, is hygroscopic and can react with

acids and strong oxidizing agents.[6] The hydrochloride salt is less reactive due to the

protonation of the amino group.

Biological Activity and Signaling Pathways
While specific biological signaling pathways for 1-Amino-2-methylpropan-2-ol hydrochloride
are not extensively documented in publicly available literature, a report from the U.S.
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Environmental Protection Agency on the related compound, 2-amino-2-methyl-1-propanol

hydrochloride, indicates an effect on the "Tight Junction Signaling" pathway.[7] This pathway is

crucial for maintaining the integrity of epithelial and endothelial barriers.

The following diagram illustrates a simplified representation of the key components involved in

the Tight Junction Signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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